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Get Quote

Introduction
Creatine Kinase (CK), also known as Creatine Phosphokinase (CPK), is a crucial enzyme

primarily found in tissues with high energy demands, such as skeletal muscle, heart muscle,

and the brain.[1][2] It plays a vital role in cellular energy homeostasis by catalyzing the

reversible transfer of a phosphate group from phosphocreatine to adenosine diphosphate

(ADP), generating adenosine triphosphate (ATP).[3] Measuring CK activity in biological

samples like serum or plasma is a fundamental diagnostic tool for detecting and monitoring

conditions associated with muscle damage, including myocardial infarction, rhabdomyolysis,

muscular dystrophy, and myositis.[1][4] Elevated levels of CK in the bloodstream are a

sensitive indicator of cellular injury.[1][5]

This document provides a detailed protocol for a quantitative spectrophotometric assay to

determine CK activity. The method is based on the "reverse" reaction, where phosphocreatine

and ADP serve as substrates.[6]

Assay Principle
The activity of Creatine Kinase is determined using a coupled enzyme assay system.[7][8] The

overall reaction is monitored by measuring the increase in absorbance resulting from the
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production of NADPH. The reaction sequence is as follows:

Creatine Kinase (CK) Reaction: In the presence of CK, phosphocreatine donates its

phosphate group to ADP, producing ATP and creatine.[9]

Phosphocreatine + ADP --(CK)--> Creatine + ATP

Hexokinase (HK) Reaction: The newly formed ATP is utilized by Hexokinase to

phosphorylate glucose, yielding glucose-6-phosphate (G6P) and regenerating ADP.[6][9]

ATP + D-Glucose --(HK)--> ADP + Glucose-6-Phosphate

Glucose-6-Phosphate Dehydrogenase (G6P-DH) Reaction: G6P is then oxidized by

Glucose-6-Phosphate Dehydrogenase, which concurrently reduces NADP+ to NADPH.[6][9]

Glucose-6-Phosphate + NADP+ --(G6P-DH)--> 6-Phosphogluconate + NADPH + H+

The rate of NADPH formation is directly proportional to the CK activity in the sample and can

be measured spectrophotometrically by monitoring the increase in absorbance at 340 nm.[2][4]
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Caption: Coupled enzymatic reaction pathway for CK activity measurement.
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Required Materials
Reagents and Buffers:

Imidazole Buffer (or Glycylglycine buffer)

Phosphocreatine

Adenosine 5'-diphosphate (ADP)

D-Glucose

Magnesium Acetate (or MgSO₄)

NADP+ (Nicotinamide adenine dinucleotide phosphate)

Hexokinase (HK) from yeast

Glucose-6-Phosphate Dehydrogenase (G6P-DH) from yeast

N-Acetyl-L-Cysteine (NAC) as a CK activator

EDTA

Creatine Kinase Positive Control

Deionized water (ddH₂O)

Samples (e.g., serum, plasma, tissue homogenates)

Equipment:

Spectrophotometer or microplate reader capable of measuring absorbance at 340 nm.[9]

Thermostatic water bath or incubator set to 37°C.[9]

Calibrated pipettes

UV-transparent cuvettes or 96-well plates.[4]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://atlas-medical.com/upload/productFiles/208010/CK%20NAC%20Liquid%20Package%20Insert.pdf
https://atlas-medical.com/upload/productFiles/208010/CK%20NAC%20Liquid%20Package%20Insert.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/355/268/mak116bul.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613447?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vortex mixer

Centrifuge (for sample preparation)

Reagent Preparation
It is recommended to prepare a working reagent by combining individual stock solutions. The

final concentrations in the reaction mixture are critical for optimal enzyme kinetics.

Table 1: Reagent Stock and Working Concentrations

Component
Typical Stock
Concentration

Final Reaction
Concentration

Purpose

Imidazole Buffer 1 M, pH 6.7 100-125 mmol/L Maintain optimal pH

Phosphocreatine 300 mmol/L 30-35 mmol/L CK Substrate

ADP 20 mmol/L 2 mmol/L CK Substrate

D-Glucose 200 mmol/L 20-25 mmol/L HK Substrate

Magnesium Acetate 100 mmol/L 10-12.5 mmol/L
Divalent cation

cofactor for kinases

NADP+ 20 mmol/L 2-2.5 mmol/L G6P-DH Coenzyme

N-Acetyl-L-Cysteine

(NAC)
250 mmol/L 20-25 mmol/L

Re-activates oxidized

CK

EDTA 50 mmol/L 2 mmol/L
Chelates interfering

metal ions

Hexokinase (HK) >10,000 U/mL >2,500 U/L Coupling Enzyme 1

G6P-Dehydrogenase

(G6P-DH)
>10,000 U/mL >2,000 U/L Coupling Enzyme 2

Preparation of Working Reagent:

A common approach is to prepare two separate reagent solutions (R1 and R2) for stability

and mix them prior to use.[9]
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Reagent 1 (R1 - Buffer/Substrate Mix): Prepare a solution containing Imidazole, D-

Glucose, NAC, Magnesium Acetate, NADP+, EDTA, HK, and G6P-DH.

Reagent 2 (R2 - Starter Mix): Prepare a solution containing ADP and Phosphocreatine.

To create the final Working Reagent, mix R1 and R2 in a defined ratio (e.g., 4 parts R1 to 1

part R2) shortly before starting the assay.[9]

The stability of the mixed working reagent is typically limited (e.g., 48 hours at room

temperature or up to 2 weeks at 2-8°C).[9]

Sample Preparation
Serum/Plasma: Use non-hemolyzed serum or plasma. If not assayed immediately, samples

can be stored at 2-8°C for up to 7 days or at -80°C for one month.[4][9] Avoid repeated

freeze-thaw cycles.

Tissue Lysates: Homogenize tissue (~50 mg) in 4-5 volumes of a suitable buffer (e.g., 50 mM

potassium phosphate, pH 7.5).[4] Centrifuge the homogenate at 10,000 x g for 15 minutes at

4°C to pellet insoluble material. The resulting supernatant is the sample for the assay.[4]

Sample Dilution: If CK activity is expected to be high, dilute the sample with buffer (e.g.,

0.9% NaCl solution) to ensure the readings fall within the linear range of the assay.[9]

Assay Procedure (96-Well Plate Format)
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Preparation

Reaction & Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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